Cas no 115610-36-1 (Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]-)
Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]-
- Avenanthramide 1p
- Avenanthramide D
- Benzoic acid, 2-[[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]amino]-,(E)-
- Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]amino]- (9CI)
- Dianthramide P
- N-(E)-p-Coumaroylanthranilic acid
- N-[4-Hydroxy-(E)-cinnamoyl]-anthranilic acid
- UNII-24HT67X53Y
- DTXSID401316674
- 53901-55-6
- Benzoic acid, 2-((3-(4-hydroxyphenyl)-1-oxo-2-propenyl)amino)-, (E)-
- SCHEMBL2778920
- CHEBI:174705
- Benzoic acid, 2-(((2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl)amino)-
- N-p-Coumarylanthranilic acid
- p-coumaroylanthranilic acid
- AKOS009370769
- Benzoic acid, 2-((3-(4-hydroxyphenyl)-1-oxo-2-propenyl)amino)-
- 2-[(2E)-3-(4-hydroxyphenyl)prop-2-enamido]benzoic acid
- MFCD13554294
- 2-(((2E)-3-(4-Hydroxyphenyl)-1-oxo-2-propen-1-yl)amino)benzoic acid
- CHEMBL4516367
- 24HT67X53Y
- 2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]benzoic Acid
- 115610-36-1
- BDBM50512063
- N-p-Coumaroylanthranilic acid
- 2-[[(2E)-3-(4-Hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]benzoic acid
-
- MDL: MFCD13554294
- Inchi: 1S/C16H13NO4/c18-12-8-5-11(6-9-12)7-10-15(19)17-14-4-2-1-3-13(14)16(20)21/h1-10,18H,(H,17,19)(H,20,21)/b10-7+
- InChI Key: INBHLTYBRKASIZ-JXMROGBWSA-N
- SMILES: OC1C=CC(=CC=1)/C=C/C(NC1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 283.08449
- Monoisotopic Mass: 283.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 86.63
Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL85721-10MG |
Avenanthramide D |
115610-36-1 | 10mg |
¥5044.92 | 2025-01-11 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL85721-10MG |
115610-36-1 | 10MG |
¥5417.42 | 2023-01-06 | |||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B75532-10mg |
Avenanthramide D |
115610-36-1 | , | 10mg |
¥4600.00 | 2023-03-02 | |
| AN HUI ZE SHENG Technology Co., Ltd. | PHL85721-10MG |
115610-36-1 | ≥90.0%(HPLC) | 10mg |
¥5688.29 | 2023-09-15 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T30225-5 mg |
Avenanthramide D |
115610-36-1 | 5mg |
¥7000.00 | 2023-03-02 | ||
| abcr | AB576152-10 mg |
Avenanthramide D; . |
115610-36-1 | 10mg |
€180.00 | 2023-03-02 | ||
| abcr | AB576152-100 mg |
Avenanthramide D; . |
115610-36-1 | 100MG |
€1,575.00 | 2023-03-02 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T30225-5mg |
Avenanthramide D |
115610-36-1 | 5mg |
¥ 7000 | 2023-09-07 | ||
| abcr | AB576152-10mg |
Avenanthramide D; . |
115610-36-1 | 10mg |
€180.00 | 2025-04-22 | ||
| abcr | AB576152-100mg |
Avenanthramide D; . |
115610-36-1 | 100mg |
€1575.00 | 2025-04-22 |
Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]-
Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]-: A Comprehensive Overview in Modern Chemical Biology
Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]-, a complex organic compound with the CAS number 115610-36-1, has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular architecture, combines elements of benzoic acid and an amino-functionalized enone moiety, making it a versatile scaffold for various biochemical interactions.
The structure of Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]- features a central benzene ring substituted with an amino group linked to a conjugated system of a ketone and an alkene. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse chemical modifications and biological activities. The presence of both hydroxyl and amino groups further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the study of Benzoic acid derivatives has seen remarkable advancements, particularly in their role as bioactive molecules. The compound in question has been explored for its potential pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects. These attributes stem from its ability to interact with various biological targets, modulating cellular processes at the molecular level.
One of the most intriguing aspects of Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]- is its interaction with enzymes and receptors. Research has indicated that the compound can serve as a ligand for certain enzymes involved in metabolic pathways, potentially influencing drug metabolism and efficacy. Furthermore, its structural similarity to known bioactive compounds suggests that it may exhibit similar therapeutic effects, albeit with unique characteristics due to its distinct functional groups.
The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors such as benzoyl chloride and 4-hydroxyaniline. The process often includes condensation reactions followed by functional group transformations to achieve the desired structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, ensuring that the final product meets stringent chemical standards.
Recent studies have also highlighted the role of Benzoic acid derivatives in neurological research. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a promising candidate for developing treatments for neurological disorders. Preliminary findings suggest that it may modulate the activity of enzymes like monoamine oxidase (MAO), which are implicated in conditions such as depression and Parkinson's disease.
The pharmaceutical industry has taken note of these findings, leading to increased interest in Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]- as a potential drug candidate. Its unique structure provides a rich scaffold for medicinal chemists to design novel analogs with enhanced potency and selectivity. Collaborative efforts between academic researchers and pharmaceutical companies are underway to explore its therapeutic potential further.
From a chemical biology perspective, this compound offers insights into the design of molecules that can interact selectively with biological targets. Its dual functionality—combining both hydrophobic aromaticity and polar amine groups—makes it an excellent tool for studying enzyme-substrate interactions and protein-ligand binding dynamics. Such studies are crucial for understanding disease mechanisms and developing targeted therapies.
The analytical characterization of Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]- is another area where advancements have been made. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have enabled precise identification and quantification of this compound. These methods are essential for ensuring the purity and consistency of the material used in both research and industrial applications.
In conclusion, Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]- represents a fascinating subject of study in chemical biology. Its complex structure and versatile reactivity make it a valuable tool for exploring new biochemical pathways and developing innovative therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play a significant role in advancing our understanding of biological processes and improving human health.
115610-36-1 (Benzoic acid,2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)